Ethyl 2-(4-(chlorosulfonyl)-2-ethylphenoxy)acetate
Cat. No. B8734747
M. Wt: 306.76 g/mol
InChI Key: OSRPEGMCOXIYJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:1]([CH3:2])[c:3]1[c:4]([O:5][CH2:6][C:7](=[O:8])[O:9][CH2:10][CH3:11])[cH:12][cH:13][cH:14][cH:15]1.[Cl:16][S:17](=[O:18])(=[O:19])[OH:20]>>[CH2:1]([CH3:2])[c:3]1[c:4]([O:5][CH2:6][C:7](=[O:8])[O:9][CH2:10][CH3:11])[cH:12][cH:13][c:14]([S:17]([Cl:16])(=[O:18])=[O:19])[cH:15]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)COc1ccccc1CC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)COc1ccc(S(=O)(=O)Cl)cc1CC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
